Cas no 54644-49-4 (Carbonic acid, 3-methoxyphenyl methyl ester)
54644-49-4 structure
Product Name:Carbonic acid, 3-methoxyphenyl methyl ester
CAS No:54644-49-4
MF:C9H10O4
MW:182.173303127289
CID:354033
PubChem ID:602710
Update Time:2025-04-19
Carbonic acid, 3-methoxyphenyl methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbonic acid, 3-methoxyphenyl methyl ester
- (3-methoxyphenyl) methyl carbonate
- SCHEMBL13135118
- OOYSSNVOCKQYGX-UHFFFAOYSA-N
- 3-Methoxyphenyl methyl carbonate #
- DTXSID50345216
- 54644-49-4
-
- Inchi: 1S/C9H10O4/c1-11-7-4-3-5-8(6-7)13-9(10)12-2/h3-6H,1-2H3
- InChI Key: OOYSSNVOCKQYGX-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=C(C=1)OC(=O)OC
Computed Properties
- Exact Mass: 182.0579
- Monoisotopic Mass: 182.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Carbonic acid, 3-methoxyphenyl methyl ester Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
54644-49-4 (Carbonic acid, 3-methoxyphenyl methyl ester) Related Products
- 102-09-0(Diphenyl carbonate)
- 13509-27-8(Methyl phenyl carbonate)
- 5676-71-1(Bis(4-methoxyphenyl) carbonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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